1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C12H13FN2O2/c1-14-12(17)8-5-11(16)15(7-8)10-4-2-3-9(13)6-10/h2-4,6,8H,5,7H2,1H3,(H,14,17)
• InChI Key: DJCSZYCKELVXDZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CC(=O)N(C1)C2=CC(=CC=C2)F
• Molecular Formula: C12H13FN2O2
• Molecular Weight: 236.24 g/mol

Description

1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide is a synthetic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a fluorophenyl group, a methyl group, and a pyrrolidine ring, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide typically involves the reaction of 3-fluorobenzoyl chloride with N-methylpyrrolidine-3-carboxamide under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the compound while minimizing production costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide can be compared with other similar compounds, such as:

• 3-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide
• 1-(3-fluorophenyl)-N-methyl-5-oxopyrrolidine-2-carboxamide
• 1-(4-fluorophenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide

These compounds share structural similarities but may differ in their chemical properties and biological activities